![molecular formula C20H21NO B3849085 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol](/img/structure/B3849085.png)
4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol
Overview
Description
4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol, also known as S1P, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol involves its binding to the 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol receptor, which leads to the activation of downstream signaling pathways. These pathways are involved in a variety of cellular processes, including the regulation of cell proliferation, survival, and migration.
Biochemical and Physiological Effects:
4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been shown to have a variety of biochemical and physiological effects. It has been found to promote cell survival and migration, as well as to inhibit cell death. Additionally, 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been shown to play a role in the regulation of the immune system, including the modulation of T cell function.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol in lab experiments is its ability to activate the 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol receptor, which is involved in a wide range of physiological processes. Additionally, 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol is relatively easy to synthesize and purify, making it a cost-effective option for scientific research. However, one limitation of using 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol is that it can be difficult to control the concentration of the compound in lab experiments.
Future Directions
There are a number of potential future directions for research on 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol. One area of interest is the development of new drugs that target the 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol receptor. Additionally, there is a need for further research on the role of 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol in the regulation of the immune system, as well as its potential applications in the treatment of diseases such as cancer and autoimmune disorders.
Conclusion:
In conclusion, 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol is a chemical compound that has a wide range of potential applications in scientific research. Its ability to activate the 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol receptor and its relatively easy synthesis and purification make it a cost-effective option for lab experiments. While there are some limitations to its use, there are also a number of potential future directions for research on 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol, including the development of new drugs and further study of its role in the regulation of the immune system.
Scientific Research Applications
4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been shown to have a wide range of potential applications in scientific research. One of its primary uses is in the study of G protein-coupled receptors (GPCRs). 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol has been found to activate the 4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)phenol receptor, which is a GPCR that is involved in a variety of physiological processes, including cell migration, differentiation, and survival.
properties
IUPAC Name |
4-(spiro[indene-1,4'-piperidine]-1'-ylmethyl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO/c22-18-7-5-16(6-8-18)15-21-13-11-20(12-14-21)10-9-17-3-1-2-4-19(17)20/h1-10,22H,11-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMFSAUWGGHANFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C=CC3=CC=CC=C23)CC4=CC=C(C=C4)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Spiro[indene-1,4'-piperidine]-1'-ylmethyl)phenol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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